Cas no 2137649-80-8 (1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2137649-80-8
• MF: C₁₀H₆FN₃O₃
• MW: 235.171345233917
• CID: 6475073
• PubChem ID: 165749444
• Update Time: 2025-10-29

1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137649-80-8
• 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-731543

• Inchi： 1S/C10H6FN3O3/c11-8-6(5-15)1-3-12-9(8)14-4-2-7(13-14)10(16)17/h1-5H,(H,16,17)
• InChI Key： YUEVOTPJDWXUOV-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CN=C1N1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 235.03931922g/mol
• Monoisotopic Mass: 235.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137649-80-8)

1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137649-80-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a pyrazole core with a pyridine moiety, each functionalized in specific positions to enhance its pharmacological potential. The presence of a fluoro group at the 3-position of the pyridine ring and a formyl group at the 4-position introduces distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural design of 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid is not arbitrary but rather the result of meticulous molecular engineering aimed at optimizing biological activity. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often employed in the development of antiviral, anti-inflammatory, and anticancer agents due to its ability to interact with biological targets such as enzymes and receptors. The introduction of a carboxylic acid group at the 3-position of the pyrazole ring further expands its utility by enabling various chemical modifications, including esterification or amidation, which can fine-tune its pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential in modulating biological pathways relevant to modern therapeutic targets. Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug design, emphasizing their role in enhancing metabolic stability and binding affinity. The formyl group present in this compound serves as a versatile handle for further derivatization, allowing chemists to explore diverse chemical space. This dual functionality makes it an attractive candidate for synthesizing novel analogs with improved efficacy and reduced side effects.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods and high-throughput screening to identify promising drug candidates. The structural features of 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid align well with these approaches, as they provide a balanced set of physicochemical properties that are favorable for oral bioavailability and cellular uptake. Moreover, the compound’s ability to engage multiple binding sites on biological targets suggests its potential as a multitargeted drug candidate, a strategy that has gained traction in addressing complex diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need for precise functionalization at multiple positions requires advanced synthetic methodologies, including cross-coupling reactions and regioselective transformations. However, recent advancements in catalytic systems have made it possible to achieve these transformations with high efficiency and selectivity. For instance, palladium-catalyzed C-H activation has emerged as a powerful tool for constructing complex heterocyclic frameworks, which could be instrumental in synthesizing derivatives of this compound.

In addition to its synthetic appeal, 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid has shown promise in preclinical studies as a precursor for biologically active molecules. Researchers have demonstrated its utility in generating inhibitors targeting enzymes involved in cancer progression, such as kinases and poly(ADP-ribose) polymerases (PARPs). The fluoro group’s ability to modulate enzyme activity by influencing binding kinetics has been particularly noteworthy. Furthermore, the carboxylic acid moiety provides a site for covalent bonding interactions with biological targets, which can enhance drug potency and selectivity.

The integration of this compound into drug development pipelines also benefits from the growing interest in structure-based drug design (SBDD). High-resolution crystal structures of protein targets have revealed detailed insights into how small molecules interact with biological systems. By leveraging these structures, medicinal chemists can rationally design analogs of 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid that optimize binding affinity and minimize off-target effects. This approach has been instrumental in accelerating the discovery of novel therapeutics that address unmet medical needs.

Future directions in the study of 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid may include exploring its role in modulating immune responses and inflammatory pathways. The pyrazole scaffold is known to interact with immune receptors, making it a promising candidate for immunomodulatory therapies. Additionally, computational modeling can help predict how structural modifications will affect biological activity, enabling more targeted synthetic efforts. By combining experimental data with predictive modeling, researchers can efficiently navigate the complex landscape of drug discovery.

The versatility of 1-(3-fluoro-4-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid also extends to its potential applications beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemicals or specialty chemicals where similar scaffolds are prevalent. This broader utility underscores the importance of developing multifunctional compounds that can serve multiple purposes across different industries.

In conclusion,1-(3-fluoro-4-formylpyridin-2-y l)-1H-p yraz ole -3 -car box yl ic ac id (CAS No . 2137649 -80 -8) represents a significant advancement i n pharma ceutical ch emistry . Its combi nation o f structura l feat ures , pharma co logica l p ropertie s , an d synthet ic acc essibil it y po t en tia l ly w ill drivi ng furth er resear ch an d de velopme nt i n th e fi el d . As medici na l resear ch co ntinu es t o evol ve , thi s compoun d is poised t o play a cruci al r ol e i n de velopi ng no v el an d more effe c tive thera pies f or a wi de ran ge o f huma n di sease s .